Cas no 135261-74-4 (1-(Dimethylamino)-3-(2-(3-methoxyphenethyl)phenoxy)propan-2-ol hydrochloride)

• Product Name: 1-(Dimethylamino)-3-(2-(3-methoxyphenethyl)phenoxy)propan-2-ol hydrochloride
• CAS No: 135261-74-4
• MF: C₂₀H₂₈ClNO₃
• MW: 365.894225120544
• MDL: MFCD01697013
• CID: 64351
• PubChem ID: 253660110
• Update Time: 2025-05-19

1-(Dimethylamino)-3-(2-(3-methoxyphenethyl)phenoxy)propan-2-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(Dimethylamino)-3-(2-(3-methoxyphenethyl)phenoxy)propan-2-ol hydrochloride
• SARPOGRELATE INTERMEDIATE M-1,BP-984
• Sarpogrelate Intermediate M-1
• 2-Propanol, 1-(dimethylamino)-3-[2-[2-(3-methoxyphenyl)ethyl]phenoxy]-,hydrochloride
• 1-(Dimethylamino)3-[2-[2-(3-methoxyphenyl)ethyl]phenoxy]-2-propanol hydrochloride
• 1-(Dimethylamino)-3-[2-(3-methoxyphenethyl)phenoxy]-2-propanol Hydrochloride
• 1-(Dimethylamino)-3-(2-(3-methoxyphenethyl)-phenoxy)propan-2-ol hydrochloride
• 1-(Dimethylamino)-3-[2-[2-(3-methoxyphenyl)ethyl]phenoxy]-2-propanol hydrochloride
• BP-984
• 2-Propanol,1-(dimethylamino)-3-[2-[2-(3-methoxyphenyl)ethyl]phenoxy]-, hydrochloride(9CI)
• 2-Propanol, 1-(dimethylamino)-3-[2-[2-(3-methoxyphenyl)ethyl]phenoxy]-,hydrochloride, (?à)-
• M 1
• bp984
• 1-(Dimethylamino)-3-(2-(2-(3-methoxyphenyl)ethyl)phenoxy)-2-propanol hydrochloride
• 2-((3-Dimethylamino-2-hydroxy)propoxy)-3'-methoxybibenzyl hydrochloride
• 1-(dimethylamino)-3-[2-[2-(3-methoxyphenyl)ethyl]phenoxy]propan-2-ol hydr
• 1-(Dimethylamino)-3-2-2-(3-methoxyphenyl)ethylphenoxy-2-propanol HCl
• Sarpogrelate hydrochloride metabolite M-1
• 2-Propanol,1-(dimethylamino)-3-[2-[2-(3-methoxyphenyl)ethyl]phenoxy]-,hydrochloride
• SARPOGRELATEINTERMEDIATEM-1,BP-984
• D4355
• 1-(Dimethylamino)-3-{2-[2-(3-methoxyphenyl)ethyl]phenoxy}propan-2-ol--hydrogen chloride (1/1)
• 1-(dimethylamino)-3-[2-[2-(3-methoxyphenyl)ethyl]phenoxy]propan-2-ol hydrochloride
• AC-9007
• AMY10057
• 1-(Dimethylamino)-3-(2-(2-(3-methoxyphenyl)ethyl)phenoxy)-2-propanol hydrochloride, (+-)-
• 1-(dimethylamino)-3-[2-[2-(3-methoxyphenyl)ethyl]phenoxy]propan-2-ol;hydrochloride
• DS-18253
• 1-(DIMETHYLAMINO)-3-[2-[2-(3-METHOXYPHENYL)ETHYL]PHENOXY]-2-PROPANOLHCL
• DTXSID901007117
• 86819-17-2
• BCP07361
• CS-0136202
• FT-0659786
• 2-Propanol, 1-(dimethylamino)-3-(2-(2-(3-methoxyphenyl)ethyl)phenoxy)-, hydrochloride
• Hydrolysed sarpogrelate hydrochloride
• A806911
• 2-Propanol, 1-(dimethylamino)-3-(2-(2-(3-methoxyphenyl)ethyl)phenoxy)-, hydrochloride (1:1)
• MFCD01697013
• 1-(DIMETHYLAMINO)-3-(2-(2-(3-METHOXYPHENYL)ETHYL)PHENOXY)-2-PROPANOL HYDROCHLORIDE, (+/-)-
• 1-(DIMETHYLAMINO)-3-{2-[2-(3-METHOXYPHENYL)ETHYL]PHENOXY}PROPAN-2-OL HYDROCHLORIDE
• 135261-74-4
• 4CC3TR6BEA
• UNII-4CC3TR6BEA
• SCHEMBL10802067
• AKOS015896470
• 1-(Dimethylamino)-3-[[2-(3-methoxyphenyl)ethyl]phenoxy]-2-propanol hydrochloride
• Sarpogrelate Metabolite M1 HCl

• MDL： MFCD01697013
• Inchi： 1S/C20H27NO3.ClH/c1-21(2)14-18(22)15-24-20-10-5-4-8-17(20)12-11-16-7-6-9-19(13-16)23-3;/h4-10,13,18,22H,11-12,14-15H2,1-3H3;1H
• InChI Key： YWZCEYHTWKUNMW-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC=CC=1CCC1C=CC=C(C=1)OC)CC(CN(C)C)O

Computed Properties

• Exact Mass: 365.17600
• Monoisotopic Mass: 365.176
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 337
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.9

Experimental Properties

• Melting Point: 117.0 to 121.0 deg-C
• Boiling Point: 467.1 °C at 760 mmHg
• Flash Point: 236.3 °C
• PSA: 41.93000
• LogP: 3.58370

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 1-(Dimethylamino)-3-(2-(3-methoxyphenethyl)phenoxy)propan-2-ol hydrochloride

Introduction to 1-(Dimethylamino)-3-(2-(3-methoxyphenethyl)phenoxy)propan-2-ol hydrochloride (CAS No. 135261-74-4)

1-(Dimethylamino)-3-(2-(3-methoxyphenethyl)phenoxy)propan-2-ol hydrochloride, identified by its CAS number 135261-74-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive study in drug discovery and development. The structure of this molecule incorporates several key functional groups, including a dimethylamino group, a phenoxy moiety, and an alcohol functional group, which contribute to its unique chemical properties and biological interactions.

The dimethylamino group is known for its ability to enhance the solubility and bioavailability of pharmaceutical compounds, while the phenoxy group is frequently found in bioactive molecules due to its role in mediating interactions with biological targets. The presence of an alcohol functional group further suggests potential for hydrogen bonding, which is crucial for molecular recognition processes in biological systems. These structural features make 1-(Dimethylamino)-3-(2-(3-methoxyphenethyl)phenoxy)propan-2-ol hydrochloride a promising candidate for further investigation in the development of novel therapeutic agents.

In recent years, there has been growing interest in the development of compounds that can modulate neurotransmitter systems, particularly those involving serotonin and dopamine. The 3-methoxyphenethyl moiety, which is analogous to the structure found in natural alkaloids such as epinephrine and norepinephrine, suggests potential for activity at receptors or transporters associated with these neurotransmitters. This has led to extensive research into derivatives of this class of compounds for their potential therapeutic applications in conditions such as depression, anxiety, and neurodegenerative disorders.

Recent studies have begun to explore the pharmacological properties of 1-(Dimethylamino)-3-(2-(3-methoxyphenethyl)phenoxy)propan-2-ol hydrochloride using both in vitro and in vivo models. Preliminary findings indicate that this compound may exhibit effects on central nervous system (CNS) pathways, potentially through interactions with serotonin receptors or other related targets. These findings are particularly intriguing given the increasing demand for novel treatments that offer improved efficacy and reduced side effects compared to existing therapies.

The hydrochloride salt form of this compound enhances its stability and solubility, making it more suitable for formulation into pharmaceutical products. This salt form also improves the compound's bioavailability, which is a critical factor in determining its clinical effectiveness. The improved solubility and stability provided by the hydrochloride salt make 1-(Dimethylamino)-3-(2-(3-methoxyphenethyl)phenoxy)propan-2-ol hydrochloride a promising candidate for further development into a viable therapeutic agent.

One of the most exciting aspects of this compound is its potential to serve as a scaffold for further drug design and optimization. By modifying specific functional groups or introducing additional substituents, researchers can explore new chemical space and identify derivatives with enhanced pharmacological properties. This approach leverages the known bioactivity of the parent molecule while allowing for fine-tuning of its effects to achieve desired therapeutic outcomes.

The synthesis of 1-(Dimethylamino)-3-(2-(3-methoxyphenethyl)phenoxy)propan-2-ol hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include nucleophilic substitution reactions, alkylation processes, and protection-deprotection strategies to introduce the necessary functional groups in the correct sequence. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating further pharmacological studies and clinical trials.

As research continues to uncover new biological targets and mechanisms underlying various diseases, compounds like 1-(Dimethylamino)-3-(2-(3-methoxyphenethyl)phenoxy)propan-2-ol hydrochloride will play an increasingly important role in drug discovery and development. The unique structural features of this molecule make it a versatile tool for exploring new therapeutic strategies across multiple disease areas. With ongoing investigations into its pharmacological properties and potential clinical applications, this compound represents a significant advancement in medicinal chemistry.